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Compound of Interest

2-Hydroxy-6-methylisonicotinic
Compound Name: o
aci

cat. No.: B1267078

Technical Support Center: 2-Hydroxy-6-
methylisonicotinic Acid

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in overcoming
solubility challenges with 2-Hydroxy-6-methylisonicotinic acid.

Frequently Asked Questions (FAQs)

Q1: What is 2-Hydroxy-6-methylisonicotinic acid and why is its solubility a concern?

2-Hydroxy-6-methylisonicotinic acid is a substituted pyridine carboxylic acid. Like many
pyridine derivatives, its solubility can be limited, particularly in aqueous media at neutral pH.
This poor solubility can pose significant challenges for in vitro assays, formulation
development, and achieving desired therapeutic concentrations in vivo.

Q2: What are the general solubility characteristics of this compound?

While specific quantitative data for 2-Hydroxy-6-methylisonicotinic acid is not readily
available in public literature, we can infer its behavior from its structural analogue, isonicotinic
acid. Isonicotinic acid is slightly soluble in cold water, more soluble in hot water, and generally
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insoluble in non-polar organic solvents.[1] As an amphoteric compound, its solubility is highly
dependent on pH.[1]

Q3: In which common laboratory solvents can | expect to dissolve 2-Hydroxy-6-
methylisonicotinic acid?

Based on data for the related compound, isonicotinic acid, solubility is expected to be higher in
polar protic solvents and some polar aprotic solvents. The following table summarizes the mole
fraction solubility of isonicotinic acid in various solvents at 298.15 K (25 °C), which can be used
as a qualitative guide.

Mole Fraction Solubility (x)
Solvent o ] Reference
of Isonicotinic Acid

Water 0.012 [2][3]
Methanol 0.038 [2][3]
Ethanol 0.018 [2][3]
1-Propanol 0.011 [4]
2-Propanol 0.008 [4]
Acetone 0.001 [2][3]

Q4: How does pH affect the solubility of 2-Hydroxy-6-methylisonicotinic acid?

2-Hydroxy-6-methylisonicotinic acid is an ionizable compound. Its carboxylic acid group and
the pyridine ring nitrogen can be protonated or deprotonated depending on the pH of the
solution.

» At low pH (acidic conditions): The pyridine nitrogen is protonated, forming a cationic species
which is generally more water-soluble.

» At high pH (basic conditions): The carboxylic acid group is deprotonated, forming an anionic
species which is also typically more water-soluble.
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» Near the isoelectric point (pl): The compound will exist predominantly in its neutral or
zwitterionic form, which generally has the lowest aqueous solubility.

Therefore, adjusting the pH away from the pl is a primary strategy to increase its aqueous
solubility.

Troubleshooting Guide

This guide addresses common issues encountered when working with 2-Hydroxy-6-
methylisonicotinic acid.

Issue 1: The compound is not dissolving in my aqueous
buffer.

This is the most common issue and can be addressed by systematically exploring several
solutions. The following workflow can help diagnose and solve the problem.
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Solubility Enhancement Strategies

Poorly Soluble Compound

(2-Hydroxy-6-methylisonicotinic acid)
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(Acidic or Basic) : o (e.g., DMSO, Ethanol) : B (e.g., with Cyclodextrins)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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